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Compound of Interest

Compound Name: Barium iodate

Cat. No.: B079991 Get Quote

An In-depth Technical Guide to Barium Iodate for Researchers and Scientists

Introduction
Barium iodate, with the chemical formula Ba(IO₃)₂, is an inorganic compound that appears as

a white, granular substance.[1] It is of interest to researchers for its applications as an oxidizing

agent and as a precursor in the synthesis of other iodine-containing compounds. This technical

guide provides a comprehensive overview of the physicochemical properties, synthesis, and

thermal behavior of barium iodate.

Physicochemical Properties
Barium iodate is a stable compound under standard conditions.[1] It exists in both anhydrous

and monohydrate forms. The key quantitative data for both forms are summarized in the table

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b079991?utm_src=pdf-interest
https://www.benchchem.com/product/b079991?utm_src=pdf-body
https://www.benchchem.com/product/b079991?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_iodate
https://www.benchchem.com/product/b079991?utm_src=pdf-body
https://www.benchchem.com/product/b079991?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_iodate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Anhydrous Barium Iodate
(Ba(IO₃)₂)

Barium Iodate
Monohydrate
(Ba(IO₃)₂·H₂O)

Molecular Formula Ba(IO₃)₂ Ba(IO₃)₂·H₂O

Molecular Weight 487.13 g/mol [1][2][3] 505.15 g/mol [4][5]

Appearance White, granular substance[1]
Lustrous, monoclinic crystals

or a white crystalline powder[4]

Crystal Structure Monoclinic[6][7] Orthorhombic[8]

Density 4.998 g/cm³[6] 4.657 g/cm³ (at 18°C)[6]

Melting Point
Decomposes at approximately

580 °C (1,076 °F; 853 K)[1]

Loses water of hydration at

130°C[4][6]

Solubility Product (Ksp) 1.57 × 10⁻⁹[1] 2.7 × 10⁻⁹ (at 25°C)[4]

Solubility in Water
Slightly soluble in cold water,

more soluble in hot water[6]

Slightly soluble in cold water,

somewhat soluble in hot

water[4]

Experimental Protocols
Synthesis of Barium Iodate
Several methods can be employed for the synthesis of barium iodate. Below are detailed

protocols for common laboratory preparations.

1. Reaction of Potassium Iodate with Barium Chloride:

This method relies on the precipitation of barium iodate from an aqueous solution.

Reactants:

Potassium iodate (KIO₃)

Barium chloride (BaCl₂)
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Procedure:

Prepare separate aqueous solutions of potassium iodate and barium chloride.

Slowly add the potassium iodate solution to the barium chloride solution with constant

stirring.

A white precipitate of barium iodate will form immediately.[9]

Continue stirring for a period to ensure complete precipitation.

Collect the precipitate by filtration.

Wash the precipitate with deionized water to remove any soluble impurities.

Dry the precipitate in an oven at a temperature below 130°C to obtain anhydrous barium
iodate or air-dry to retain the monohydrate form.

2. Reaction of Iodic Acid with Barium Carbonate:

This method involves the reaction of an acid with a carbonate, producing the salt, water, and

carbon dioxide.

Reactants:

Iodic acid (HIO₃)

Barium carbonate (BaCO₃)

Procedure:

Suspend barium carbonate in water.

Stoichiometrically add a solution of iodic acid to the barium carbonate suspension while

stirring.

The reaction will proceed with the evolution of carbon dioxide gas.
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Continue the reaction until the effervescence ceases, indicating the complete consumption

of barium carbonate.

The resulting product can be isolated by filtration and drying.[4]

Crystal Growth of Barium Iodate Monohydrate
Single crystals of barium iodate monohydrate can be grown using a gel technique.

Materials:

Sodium metasilicate solution

Acetic acid

Barium nitrate (Ba(NO₃)₂)

Sodium iodate (NaIO₃)

Procedure:

Prepare a silica gel by acidifying a sodium metasilicate solution with acetic acid.

Incorporate one of the reactants, either barium nitrate or sodium iodate, into the gel.

Once the gel has set, add a solution of the other reactant on top of the gel.

Allow the system to stand undisturbed. The ions will diffuse into the gel, and where they

meet at a critical concentration, crystals of barium iodate monohydrate will nucleate and

grow over time.[8]

Chemical Reactions and Pathways
Thermal Decomposition
Barium iodate is stable up to approximately 580 °C.[1] Above this temperature, it undergoes

decomposition in a process known as Rammelsberg's reaction.[1]
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5Ba(IO₃)₂ (s)

Ba₅(IO₆)₂ (s)> 580 °C

9O₂ (g)> 580 °C

4I₂ (g)> 580 °C

Reactant Preparation

Precipitation

Product Isolation

Aqueous KIO₃ Solution

Mixing and Stirring

Aqueous BaCl₂ Solution

Filtration

Washing with DI Water

Drying

Barium Iodate (Ba(IO₃)₂)
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Ba(IO₃)₂(s)

Ba²⁺(aq) Ksp

2IO₃⁻(aq)

 Ksp
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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